Cas no 2227696-60-6 ((2R)-4-(1H-indol-2-yl)butan-2-amine)

• Product Name: (2R)-4-(1H-indol-2-yl)butan-2-amine
• CAS No: 2227696-60-6
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 5893203
• PubChem ID: 96237507
• Update Time: 2025-10-11

(2R)-4-(1H-indol-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(1H-indol-2-yl)butan-2-amine
• 2227696-60-6
• EN300-1768377

• Inchi： 1S/C12H16N2/c1-9(13)6-7-11-8-10-4-2-3-5-12(10)14-11/h2-5,8-9,14H,6-7,13H2,1H3/t9-/m1/s1
• InChI Key： JLLNQYFVBUMKPH-SECBINFHSA-N
• SMILES： N1C2C=CC=CC=2C=C1CC[C@@H](C)N

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on (2R)-4-(1H-indol-2-yl)butan-2-amine

Introduction to (2R)-4-(1H-indol-2-yl)butan-2-amine and Its Significance in Modern Chemical Biology

(2R)-4-(1H-indol-2-yl)butan-2-amine, with the CAS number 2227696-60-6, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its chiral center and indole moiety, has garnered attention for its potential applications in drug discovery and therapeutic development. The structural features of this compound make it a promising candidate for further exploration, particularly in the context of modulating biological pathways and interactions.

The indole ring, a prominent feature in (2R)-4-(1H-indol-2-yl)butan-2-amine, is well-known for its presence in numerous bioactive natural products and pharmaceuticals. Indole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the indole group into the butan-2-amine backbone not only enhances the molecular complexity but also opens up possibilities for unique pharmacological interactions.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (2R)-4-(1H-indol-2-yl)butan-2-amine and biological targets. These studies have highlighted the compound's potential to bind to specific proteins and enzymes, thereby modulating their function. For instance, research has suggested that this molecule may interact with transcription factors and signaling pathways involved in cell proliferation and differentiation, making it a valuable tool for investigating disease mechanisms.

The stereochemistry of (2R)-4-(1H-indol-2-yl)butan-2-amine is another critical aspect that contributes to its pharmacological profile. The (R) configuration at the chiral center influences the molecule's spatial orientation, which can significantly impact its binding affinity and selectivity. This has implications for drug design, as enantiomeric differences can lead to varying biological responses. Therefore, understanding the stereochemical properties of this compound is essential for optimizing its therapeutic potential.

In the realm of drug development, (2R)-4-(1H-indol-2-yl)butan-2-amine represents a promising scaffold for generating novel therapeutics. Its unique structural features allow for modifications that can enhance pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Furthermore, the indole moiety provides a versatile platform for further derivatization, enabling the creation of libraries of compounds with tailored biological activities.

Current research is exploring the potential of (2R)-4-(1H-indol-2-yl)butan-2-amine in treating various diseases, including neurodegenerative disorders and chronic inflammatory conditions. Preclinical studies have shown that derivatives of this compound may exhibit neuroprotective effects by modulating oxidative stress and inflammation pathways. Additionally, its ability to interact with immune system components suggests potential applications in immunomodulatory therapies.

The synthesis of (2R)-4-(1H-indol-2-yl)butan-2-amine presents both challenges and opportunities for synthetic chemists. The need for precise stereocontrol necessitates advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques. However, recent innovations in synthetic chemistry have made it increasingly feasible to produce this compound with high enantiomeric purity, paving the way for more effective drug development strategies.

The role of computational tools in studying (2R)-4-(1H-indol-2-yl)butan-2-amine cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its behavior in different environments, including cellular compartments. These computational approaches complement experimental data by predicting binding affinities, metabolic pathways, and potential side effects. Such integrative studies are crucial for accelerating the discovery process.

In conclusion, (2227696-60>)butan<<--->--->--->--->--->--->--->--->--->--->--->--->--->--->-->ane exhibits remarkable potential as a pharmacological scaffold due to its unique structural features. The combination of its indole moiety and chiral center offers a rich foundation for designing novel therapeutics with diverse biological activities. As research continues to uncover new applications for this compound, it is poised to play a significant role in advancing treatments for various diseases.